Cas no 619-41-0 (2-bromo-1-(p-tolyl)ethan-1-one)

2-bromo-1-(p-tolyl)ethan-1-one structure
619-41-0 structure
Product Name:2-bromo-1-(p-tolyl)ethan-1-one
CAS No:619-41-0
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD00000203
CID:39022
PubChem ID:69272
Update Time:2025-04-18

2-bromo-1-(p-tolyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(p-tolyl)ethanone
    • alpha-Bromo-4-methylacetophenone
    • 4-Methylphenacyl bromide
    • 2-BROMO-4?METHYLACETOPHENONE
    • 2-Bromo-1-(4-methylphenyl)ethan-1-one
    • 2-Bromo-4'-methylacetophenone
    • 2-bromo-1-(4-methylphenyl)Ethanone
    • 2-bromo-1-p-tolylethanone
    • 2-Bromo-4’-methylacetophenone
    • 2-Bromo-4′-methylacetophenone
    • P-TOLYL ETHYL KETONE
    • 4-(Bromoacetyl)toluene
    • 2-Bromo-4-Methylacetophenone
    • Acetophenone, 2-bromo-4'-methyl-
    • Ethanone, 2-bromo-1-(4-methylphenyl)-
    • p-Methylphenacyl bromide
    • 2-Bromo-1-p-tolyl-ethanone
    • KRVGXFREOJHJAX-UHFFFAOYSA-N
    • 2-bromo-1-(p-tolyl)ethan-1-one
    • NSC63192
    • PubChem7423
    • p-methylphen
    • MDL： MFCD00000203
    • Inchi： 1S/C9H9BrO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,6H2,1H3
    • InChI Key： KRVGXFREOJHJAX-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC(C)=CC=1)=O
    • BRN： 607041

Computed Properties

  • Exact Mass: 211.98400
  • Monoisotopic Mass: 211.983678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.993 g/mL at 25 °C(lit.)
  • Melting Point: 52.0 to 55.0 deg-C
  • Boiling Point: 159°C/14mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.528(lit.)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 17.07000
  • LogP: 2.57260
  • Solubility: Not determined

2-bromo-1-(p-tolyl)ethan-1-one Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 2811
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S27-S37/39
  • Hazardous Material Identification： Xi
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

2-bromo-1-(p-tolyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-bromo-1-(p-tolyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2107-25g
2-bromo-1-(p-tolyl)ethan-1-one
 619-41-0 97.0%(GC)
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 ￥195.0 2022-05-30
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B2107-5g
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Chemenu
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Chemenu
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 619-41-0 95+%
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Apollo Scientific
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4-Methylphenacyl bromide
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 £10.00 2023-09-01
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 619-41-0 97%
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2-bromo-1-(p-tolyl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:619-41-0)2-溴-4-甲基苯乙酮
Order Number:LE2471778
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:619-41-0)2-溴-4-甲基苯乙酮
LE2471778
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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